3-[5-(4-ethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(4-ethylphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-2-11-5-7-12(8-6-11)15-17-14(18-19-15)13-4-3-9-16-10-13/h3-10H,2H2,1H3
• InChI Key: DWRLPYOQVSVHDE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

1,3,4-Oxadiazoles are a class of compounds that have attracted considerable interest due to their structural diversity and broad spectrum of biological activities. The core structure of these compounds, including a five-membered aromatic ring containing two nitrogen atoms and one oxygen atom, allows for effective binding with various enzymes and receptors through multiple weak interactions (Verma et al., 2019).

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives often involves strategies such as cyclization of acylhydrazides or the reaction of hydrazides with carboxylic acids under dehydrating conditions. These methods have been extensively explored to develop compounds with high therapeutic potency across various medicinal chemistry applications (Verma et al., 2019).

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazole derivatives is characterized by the presence of a pyridine-type nitrogen atom, which is crucial for their bioactivity. This feature enables these compounds to exhibit a wide range of biological activities by facilitating effective binding with biological targets (Verma et al., 2019).

Chemical Reactions and Properties

1,3,4-Oxadiazoles undergo various chemical reactions, including nucleophilic substitution and electrophilic addition, due to their aromatic nature and the presence of reactive nitrogen atoms. These reactions are instrumental in further modifying the compounds for specific biological activities (Sharma et al., 2022).

Physical Properties Analysis

The physical properties of 1,3,4-oxadiazoles, such as melting points, boiling points, and solubility, are influenced by the nature of substituents on the oxadiazole ring. These properties are crucial for determining the compound's pharmacokinetic profile and its suitability for drug development (Sharma et al., 2022).

Chemical Properties Analysis

The chemical properties of 1,3,4-oxadiazole derivatives, including their reactivity towards nucleophiles and electrophiles, play a significant role in their pharmacological activity. These properties enable the design of compounds with targeted biological activities by modifying the oxadiazole core or its substituents (Sharma et al., 2022).